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Compound of Interest

Compound Name: Isobutyl decanoate

Cat. No.: B1672221

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl decanoate (CAS No. 30673-38-2) is an ester of isobutanol and decanoic acid,
commonly used as a flavor and fragrance agent.[1] In the context of research and drug
development, it may be utilized as a starting material, intermediate, or reference compound.
While generally recognized as safe (GRAS) for its use in food, a thorough understanding of its
safety profile and proper handling procedures is essential in a laboratory setting. This technical
guide provides an in-depth overview of the available safety data, handling precautions, and
emergency procedures for isobutyl decanoate.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of a robust safety protocol. The following table summarizes the key properties of isobutyl
decanoate.
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Property Value Reference(s)
Molecular Formula C14H2802 [2]
Molecular Weight 228.37 g/mol [2]
CAS Number 30673-38-2 [3]
Colorless clear liquid
Appearance , [1]
(estimated)
- , 265.00 to 268.00 °C @ 760.00
Boiling Point
mm Hg
_ 239.00 °F (115.00 °C) (Closed
Flash Point
Cup)
N _ 0.85200 to 0.86900 @ 25.00
Specific Gravity

°C

Refractive Index

1.42400 to 1.43100 @ 20.00
°C

Vapor Pressure

0.009000 mm Hg @ 25.00 °C

Toxicological Data and Hazard Assessment

Comprehensive toxicological data for isobutyl decanoate is not readily available in public

databases. However, information from various sources indicates a low acute toxicity profile.

GHS Classification: According to a significant number of notifications to the ECHA C&L

Inventory, isobutyl decanoate does not meet the criteria for classification as a hazardous

substance under the Globally Harmonized System (GHS).

Toxicity Data: Specific oral, dermal, and inhalation toxicity studies (e.g., LD50, LC50) for

isobutyl decanoate are not publicly documented. However, its status as a FEMA GRAS

(Generally Recognized As Safe) substance for use in food implies a very low order of toxicity.
For structurally related esters, such as isobutyl acetate, the oral LD50 in rats is high, indicating
low acute toxicity.
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Endpoint Value Species Reference
Oral LD50 Not determined
Dermal LD50 Not determined
Inhalation LC50 Not determined

Irritation and Sensitization: Data on the skin and eye irritation potential of isobutyl decanoate
is limited. For a similar compound, isobutyl acetate, uncovered application to rabbit skin did not
cause irritation, while occlusive application resulted in moderate irritation. Instillation into the
rabbit eye caused moderate inflammation. It is prudent to assume that isobutyl decanoate
may cause mild to moderate skin and eye irritation upon prolonged or repeated contact. There
is no available data to suggest that isobutyl decanoate is a skin sensitizer.

Occupational Exposure Limits

No specific occupational exposure limits (OELS), such as OSHA Permissible Exposure Limits
(PEL) or ACGIH Threshold Limit Values (TLV), have been established for isobutyl decanoate.
Given its low vapor pressure and expected low toxicity, airborne concentrations are likely to be
minimal under standard laboratory conditions.

Safe Handling and Storage

Adherence to standard laboratory safety protocols is crucial when working with any chemical,
including isobutyl decanoate. The following workflow outlines the key stages of safe handling.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1672221?utm_src=pdf-body
https://www.benchchem.com/product/b1672221?utm_src=pdf-body
https://www.benchchem.com/product/b1672221?utm_src=pdf-body
https://www.benchchem.com/product/b1672221?utm_src=pdf-body
https://www.benchchem.com/product/b1672221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling Workflow for Isobutyl Decanoate

Preparation

Review SDS & Risk Assessment

i

Select & Inspect PPE

Handling

Work in a Well-Ventilated Area

'

Use Appropriate Equipment

'

Avoid Contact & Aerosol Generation

Storage

Store in Tightly Sealed Containers

i

Store in a Cool, Dry, Well-Ventilated Area

Disposal

Dispose of According to Regulations

Click to download full resolution via product page

Caption: General workflow for safely handling isobutyl decanoate.
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Personal Protective Equipment (PPE)

The following PPE is recommended when handling isobutyl decanoate:

o Eye Protection: Chemical safety goggles should be worn to protect against potential
splashes.

¢ Skin Protection:

o Gloves: Chemically resistant gloves, such as nitrile or neoprene, should be worn. Inspect
gloves for any signs of degradation before use.

o Lab Coat: A standard laboratory coat should be worn to protect street clothing and skin.

o Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not expected to be necessary. If there is a potential for generating
aerosols or working in a poorly ventilated area, a NIOSH-approved respirator with an organic
vapor cartridge may be appropriate.

Engineering Controls

» Ventilation: Work with isobutyl decanoate in a well-ventilated area. A fume hood is
recommended for procedures that may generate aerosols or vapors.

Hygiene Practices

e Wash hands thoroughly with soap and water after handling isobutyl decanoate and before
eating, drinking, or smoking.

» Avoid direct contact with the skin, eyes, and clothing.

Storage Requirements

o Store isobutyl decanoate in a tightly closed container in a cool, dry, and well-ventilated
area.

o Keep away from heat, sparks, and open flames.

» Store away from strong oxidizing agents.
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Emergency Procedures
First Aid Measures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

 In case of skin contact: Wash off with soap and plenty of water. Get medical attention if
irritation develops and persists.

e If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical
attention.

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Fire-Fighting Measures

» Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific hazards arising from the chemical: Combustible liquid. In a fire, hazardous
decomposition products such as carbon monoxide and carbon dioxide may be formed.

o Special protective equipment for firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Accidental Release Measures

e Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.

o Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

e Methods for cleaning up: Absorb with liquid-binding material (sand, diatomite, acid binders,
universal binders, sawdust). Dispose of contaminated material as waste according to local
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regulations.

Disposal Considerations

Dispose of isobutyl decanoate and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not dispose of down the drain
or with household waste.

Conclusion

Isobutyl decanoate is a compound with a low hazard profile, as indicated by its non-
classification under GHS and its GRAS status for food use. However, as with all chemicals in a
laboratory setting, it is imperative to follow good industrial hygiene and safety practices. By
adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can handle isobutyl decanoate safely and effectively, minimizing
the risk of exposure and ensuring a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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